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Compound of Interest

ethyl (2R)-5-oxopyrrolidine-2-
Compound Name:
carboxylate

Cat. No.: B014839

For researchers, scientists, and professionals in drug development, precise communication is
paramount. This begins with the accurate and comprehensive identification of chemical
compounds. Ethyl (2R)-5-oxopyrrolidine-2-carboxylate, a key chiral building block in organic
synthesis, is known by a variety of synonyms across different chemical databases, suppliers,
and scientific literature. This guide provides an in-depth overview of its nomenclature to ensure
clarity and facilitate effective information retrieval.

IUPAC Name and Stereochemistry

The systematic name for this compound, as defined by the International Union of Pure and
Applied Chemistry (IUPAC), is ethyl (2R)-5-oxopyrrolidine-2-carboxylate[1][2][3][4]. The "
(2R)" designation specifies the stereochemistry at the second carbon of the pyrrolidine ring,
which is crucial for its application in asymmetric synthesis.

Common Synonyms and Abbreviations

In laboratory practice and commercial listings, a range of synonyms and abbreviations are used
for convenience. These are often based on the common name of the parent acid, pyroglutamic
acid.
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Synonym Category

Synonym

Common Chemical Names

D-Pyroglutamic acid ethyl ester[1][4]

(R)-5-Oxopyrrolidine-2-carboxylic acid ethyl
ester[1][2][3]

5-Oxo0-D-proline Ethyl Ester[3][4]

Ethyl (R)-(-)-2-pyrrolidone-5-carboxylate[4][5]

(R)-(-)-5-Ethylcarboxyl-2-pyrrolidinone[4][5]

D-5-Oxo-2-pyrrolidinecarboxylic acid ethyl

ester[5]

Ethyl 5-oxo-D-prolinate[4]

Abbreviations

D-Pyr-OEt[1][2][4]

H-D-PYR-OET[4]

Chemical Identifiers

For unambiguous identification in databases and regulatory documents, a variety of chemical

identifiers are assigned to ethyl (2R)-5-oxopyrrolidine-2-carboxylate.

Identifier Type

Identifier

CAS Registry Number

68766-96-1[1][3][4]

EC Number 898-267-9[4]

PubChem CID 643508[4]

inChl INChl=1S/C7H11NO3/c1-2-11-7(10)5-3-4-6(9)8-
5/h5H,2-4H2,1H3,(H,8,9)/t5-/m1/s1[1][3][4]

InChiKey QYJOOVQLTTVTJIY-RXMQYKEDSA-N[1][2][4]

Canonical SMILES

CCOC(=0)C1CCC(=0)N1[1][3]

Isomeric SMILES

CCOC(=0O)[C@H]1CCC(=O)N1[3][4]
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Experimental Workflow: Compound Identification

The following diagram illustrates a typical workflow for the unambiguous identification of a
chemical compound like ethyl (2R)-5-oxopyrrolidine-2-carboxylate in a research setting.
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Workflow for Chemical Identification.

This guide consolidates the various synonyms and identifiers for ethyl (2R)-5-oxopyrrolidine-
2-carboxylate, providing a valuable resource for the scientific community. The standardized
nomenclature and identifiers are essential for accurate documentation, database searches, and
clear communication in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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